![molecular formula C18H16ClNO3 B6411241 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% CAS No. 1261915-14-3](/img/structure/B6411241.png)
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
Overview
Description
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid (5-Cl-3-PCPB) is an organic compound with a molecular formula of C15H14ClNO3. It is a white crystalline solid with a melting point of 166-167°C. 5-Cl-3-PCPB is an important intermediate in the synthesis of a variety of pharmaceuticals and other compounds. It is also used in the synthesis of several important chemicals, such as 5-fluoro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-F-3-PCPB) and 5-chloro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-Cl-3-PCPB).
Mechanism of Action
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is an organic compound with a molecular formula of C15H14ClNO3. It is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins and other inflammatory mediators. Inhibition of COX-2 can lead to decreased inflammation and pain.
Biochemical and Physiological Effects
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and analgesic effects in animal models. The compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. Inhibition of COX-2 can lead to decreased inflammation and pain. In addition, 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to have anti-tumor activity in animal models.
Advantages and Limitations for Lab Experiments
The use of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. The compound is relatively stable and can be stored at room temperature. In addition, the compound is readily available and can be synthesized in high yields.
The main limitation of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is its toxicity. The compound is classified as a Category 2 carcinogen, meaning that it is a potential human carcinogen. As such, it should be handled with caution and proper safety precautions should be taken when working with the compound.
Future Directions
There are several potential future directions for the use of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%. One potential direction is the development of new pharmaceuticals based on the compound. 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and analgesic effects in animal models, and it is possible that new drugs could be developed based on the compound.
Another potential direction is the investigation of the compound’s anti-tumor activity. 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to have anti-tumor activity in animal models, and further studies could be conducted to determine the potential of the compound as an anti-cancer agent.
Finally, further studies could be conducted to investigate the potential side effects of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%. The compound is classified as a Category 2 carcinogen, and further studies could be conducted to determine the potential health risks associated with the compound.
Synthesis Methods
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% can be synthesized by the reaction of 5-chloro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%) and 5-fluoro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-F-3-PCPB). The reaction is carried out in a solution of methanol at 80°C for 1 hour. The reaction is catalyzed by a palladium-based catalyst, such as palladium acetate. The reaction yields a 95% yield of 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%.
Scientific Research Applications
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is widely used in scientific research, particularly in the synthesis of pharmaceuticals and other compounds. It is also used in the synthesis of several important chemicals, such as 5-fluoro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-F-3-PCPB) and 5-chloro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%). 5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is also used as a starting material in the synthesis of a variety of pharmaceuticals. In addition, it is used in the synthesis of several important chemicals, such as 5-fluoro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-F-3-PCPB) and 5-chloro-3-pyrrolidinylcarbonylphenyl benzoic acid (5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%).
properties
IUPAC Name |
3-chloro-5-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO3/c19-16-10-14(9-15(11-16)18(22)23)12-4-3-5-13(8-12)17(21)20-6-1-2-7-20/h3-5,8-11H,1-2,6-7H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYDQFLJTDDHRMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692111 | |
Record name | 5-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-(3-pyrrolidinylcarbonylphenyl)benzoic acid | |
CAS RN |
1261915-14-3 | |
Record name | 5-Chloro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.